Cas no 110604-57-4 (2-(cyclohexylmethyl)butanoic acid)

• Product Name: 2-(cyclohexylmethyl)butanoic acid
• CAS No: 110604-57-4
• Molecular Formula: C₁₁H₂₀O₂
• Molecular Weight: 184.275303840637
• CID: 4572053
• PubChem ID: 13806054

2-(cyclohexylmethyl)butanoic acid Properties

Names and Identifiers

• 2-(Cyclohexylmethyl)butanoic acid
• Cyclohexanepropanoic acid, α-ethyl-

• InChIKey： GDZWTZDSOFTWKE-UHFFFAOYSA-N
• Inchi： 1S/C11H20O2/c1-2-10(11(12)13)8-9-6-4-3-5-7-9/h9-10H,2-8H2,1H3,(H,12,13)
• SMILES： C(C1CCCCC1)C(CC)C(=O)O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 184.146329876g/mol
• Heavy Atom Count: 13
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids